Cas no 747414-18-2 (1-(2,4-Bis(benzyloxy)-5-isopropylphenyl)ethanone)

• Product Name: 1-(2,4-Bis(benzyloxy)-5-isopropylphenyl)ethanone
• CAS No: 747414-18-2
• MF: C₂₅H₂₆O₃
• MW: 374.472147464752
• MDL: MFCD22124632
• CID: 844094
• PubChem ID: 24773361
• Update Time: 2025-04-19

1-(2,4-Bis(benzyloxy)-5-isopropylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Bis(benzyloxy)-5-isopropylphenyl)ethanone
• 1-[2,4-bis(phenylmethoxy)-5-propan-2-ylphenyl]ethanone
• Ethanone, 1-[5-(1-Methylethyl)-2,4-bis(phenylMethoxy)phenyl]-
• 1-(2,4-bis-benzyloxy-5-isopropyl-phenyl)-ethanone
• AK127909
• KB-63793
• SureCN383729
• SY010200
• 2 inverted exclamation mark ,4 inverted exclamation mark -Bis(benzyloxy)-5 inverted exclamation mark -isopropylacetophenone
• XEB41418
• SCHEMBL383729
• A915550
• RLXQJELUJMDJFL-UHFFFAOYSA-N
• CS-M1290
• AKOS016013298
• CS-13857
• FT-0713828
• 1-[2,4-Bis(benzyloxy)-5-(propan-2-yl)phenyl]ethan-1-one
• MFCD22124632
• DTXSID70647249
• 747414-18-2
• DA-31540

• MDL： MFCD22124632
• Inchi： 1S/C25H26O3/c1-18(2)22-14-23(19(3)26)25(28-17-21-12-8-5-9-13-21)15-24(22)27-16-20-10-6-4-7-11-20/h4-15,18H,16-17H2,1-3H3
• InChI Key： RLXQJELUJMDJFL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C(C)=O)=CC=1C(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 374.18819469g/mol
• Monoisotopic Mass: 374.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 533.8±50.0℃ at 760 mmHg